Cas no 1263059-15-9 (3-bromo-5-methylpyrazolo1,5-apyrimidine)

• Product Name: 3-bromo-5-methylpyrazolo1,5-apyrimidine
• CAS No: 1263059-15-9
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD20230567
• CID: 2769182
• PubChem ID: 56923662
• Update Time: 2025-10-30

3-bromo-5-methylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methylpyrazolo1,5-apyrimidine
• Pyrazolo[1,5-a]pyrimidine, 3-bromo-5-methyl-
• 1263059-15-9
• DTXSID90718768
• J-512039
• 3-Bromo-5-methyl-pyrazolo[1,5-a]pyrimidine
• CS-0037071
• AS-66343
• STL587676
• AKOS015994845
• EN300-268700
• Z1278926428
• SY124522
• MFCD20230567
• NAC05915
• 3-Bromo-5-methylpyrazolo(1,5-a)pyrimidine
• 863-378-3
• DTXCID40669514

• MDL： MFCD20230567
• Inchi： 1S/C7H6BrN3/c1-5-2-3-11-7(10-5)6(8)4-9-11/h2-4H,1H3
• InChI Key： XYIJUNUYMCAQTR-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=CC(C)=NC2=1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-bromo-5-methylpyrazolo1,5-apyrimidine

3-Bromo-5-Methylpyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

3-Bromo-5-Methylpyrazolo[1,5-a]Pyrimidine, also known by its CAS number CAS No. 1263059-15-9, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and versatile reactivity. The molecule consists of a pyrimidine ring fused with a pyrazole ring, with substituents at positions 3 and 5 being bromine and methyl groups, respectively. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of 3-Bromo-5-Methylpyrazolo[1,5-a]Pyrimidine typically involves multi-step processes that leverage the principles of organic synthesis. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through strategies such as cyclization reactions, nucleophilic substitutions, and cross-coupling reactions. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These methods not only enhance the scalability of the synthesis but also contribute to the sustainability of chemical processes by minimizing waste generation.

The chemical properties of CAS No. 1263059-15-9 are heavily influenced by its heterocyclic framework. The pyrazolopyrimidine system is known for its aromaticity, which contributes to its stability under various reaction conditions. The presence of bromine at position 3 introduces electron-withdrawing effects, while the methyl group at position 5 imparts electron-donating characteristics. This balance of electronic effects makes the compound amenable to a wide range of transformations, including alkylation, acylation, and oxidation reactions. Recent studies have demonstrated the utility of this compound as a precursor for constructing bioactive molecules with potential applications in drug discovery.

In terms of applications, 3-Bromo-5-Methylpyrazolo[1,5-a]Pyrimidine has garnered significant attention in the field of medicinal chemistry. Its structural features make it an ideal candidate for exploring interactions with biological targets such as kinases, proteases, and other enzymes. For example, researchers have investigated its potential as a lead compound for developing inhibitors against oncogenic kinases, which are critical targets in cancer therapy. Preliminary studies have shown promising results in terms of binding affinity and selectivity, suggesting that further optimization could yield potent therapeutic agents.

Beyond its role in drug discovery, CAS No. 1263059-15-9 has also found applications in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensing applications. Recent research has highlighted its potential as a chelating agent in homogeneous catalysis systems for promoting carbon-carbon bond formation reactions. Additionally, its fluorescent properties under certain conditions make it a candidate for use in sensors or imaging agents.

The study of 3-Bromo-5-Methylpyrazolo[1,5-a]Pyrimidine has been further advanced by computational chemistry techniques. Researchers have employed density functional theory (DFT) calculations to investigate the electronic structure and reactivity patterns of this compound at the quantum mechanical level. These studies have provided insights into the molecular orbitals responsible for its reactivity and have guided experimental efforts toward optimizing synthetic routes and identifying novel applications.

In conclusion, CAS No. 1263059-15-9, or 3-Bromo-5-Methylpyrazolo[1,5-a]Pyrimidine, represents a versatile platform for chemical innovation across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and improve synthetic methodologies for this compound, its role in advancing scientific knowledge is expected to grow significantly.